Cas no 1383985-26-9 (3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine)

• Product Name: 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine
• CAS No: 1383985-26-9
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• MDL: MFCD29111542
• CID: 4782464
• Update Time: 2025-06-12

3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine
• 3-bromo-5-(2,2,2-trifluoroethoxymethyl)pyridine

• MDL： MFCD29111542
• Inchi： 1S/C8H7BrF3NO/c9-7-1-6(2-13-3-7)4-14-5-8(10,11)12/h1-3H,4-5H2
• InChI Key： KFTVGXQQXZPYRP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)COCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine

Introduction to 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine (CAS No. 1383985-26-9)

3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine, with the chemical formula C₉H₈BrF₃NO, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile structural features, which make it a valuable building block for synthesizing various bioactive molecules. The presence of both bromine and trifluoroethoxy substituents provides unique reactivity that is exploited in multiple synthetic pathways.

The CAS No. 1383985-26-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research communications. Its molecular structure incorporates a pyridine core, which is a common scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoroethoxy group in 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine contributes to these desirable properties, making it an attractive moiety for drug design. This compound has been employed in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates where fluorine atoms play a crucial role.

One of the most compelling applications of 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine is in the development of small-molecule modulators of protein-protein interactions. The brominated pyridine ring serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks that mimic natural products or designed ligands.

Recent studies have highlighted the utility of this compound in generating novel antitumor agents. Researchers have leveraged its reactivity to introduce diverse pharmacophores that disrupt key signaling pathways in cancer cells. For instance, derivatives of 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine have been shown to inhibit tyrosine kinases involved in tumor growth and metastasis. The trifluoroethoxy group enhances the molecule's interaction with target proteins by modulating its electronic properties and solubility profile.

The agrochemical sector has also benefited from the versatility of 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine. Fluorinated pyridines are known to exhibit potent activity against pests and pathogens due to their ability to penetrate biological membranes effectively. Researchers are exploring its use in developing next-generation pesticides that offer improved efficacy while minimizing environmental impact.

From a synthetic chemistry perspective, 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine serves as a versatile precursor for accessing more complex scaffolds. The bromine atom allows for selective modifications at different positions on the pyridine ring, while the trifluoroethoxy group can be further functionalized through nucleophilic substitution or elimination reactions. This flexibility has enabled chemists to generate libraries of compounds for high-throughput screening.

The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven success in clinical trials. Compounds derived from 3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine have demonstrated promising results in treating neurological disorders, infectious diseases, and chronic conditions. The ability to fine-tune the electronic and steric properties of these molecules through structural modifications remains a cornerstone of modern drug discovery.

In conclusion,3-Bromo-5-((2,2,2-trifluoroethoxy)methyl)pyridine (CAS No. 1383985-26-9) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of bioactive molecules with enhanced potency and selectivity. As research progresses，this compound will continue to play a crucial role in developing innovative therapies and sustainable agricultural solutions.